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Compound of Interest

Compound Name: Catechol diacetate

Cat. No.: B1361081

An In-depth Technical Guide to Catechol Diacetate Chemistry

Introduction

Catechol diacetate, also known as 1,2-diacetoxybenzene, is the diacetate ester derivative of
catechol (1,2-dihydroxybenzene).[1][2] Its chemical structure consists of a benzene ring with
two acetate groups attached to adjacent carbons. This modification of the parent catechol
molecule, by converting the reactive hydroxyl groups into esters, significantly influences its
chemical properties and reactivity.[1][2] Catechol diacetate typically appears as a colorless to
pale yellow liquid with a pleasant, sweet odor.[1] It serves as a crucial intermediate in organic
synthesis, a protecting group for the catechol moiety, and a precursor in the development of
pharmaceuticals, agrochemicals, and advanced materials.[1][2]

Physical and Chemical Properties

The fundamental properties of catechol diacetate are summarized below. This data is
essential for its handling, application in synthesis, and purification.
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Property Value Source(s)
Molecular Formula C10H1004 [1103114]
Molecular Weight 194.18 g/mol [21[31[4]
CAS Number 635-67-6 [2][3]
Appearance Colorless to pale yellow liquid [1]

Odor Pleasant, sweet [1]

Melting Point 64.5 °C [3]

Boiling Point 284.3 £ 23.0 °C at 760 mmHg [3]

Density 1.2+0.1 g/lcm?3 [3]

Flash Point 139.8 +21.0°C [3]

Synthesis of Catechol Diacetate

The primary methods for synthesizing catechol diacetate involve the acetylation of catechol.
Traditional methods are widely used, while modern approaches focus on efficiency and green
chemistry principles.

Traditional Acetylation Methods

The most common and well-established routes use standard acetylating agents.[2]

» Using Acetic Anhydride: This is a primary method for producing catechol diacetate.[2] The
reaction involves the esterification of both hydroxyl groups of catechol with acetic anhydride,
often in an inert solvent like dichloromethane.[1][2] Yields for this method are typically high,
ranging from 80% to 95%.[1]

e Using Acetyl Chloride: The mechanism is similar to that of acetic anhydride, where the
hydroxyl's oxygen atom acts as a nucleophile, attacking the electrophilic carbonyl carbon of
acetyl chloride.[2] The reaction is typically run in the presence of a base to neutralize the
hydrochloric acid byproduct.[2]
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Modern Catalytic Methods

Recent research has focused on more efficient and environmentally friendly synthesis

protocols.

e Iridium-Catalyzed Synthesis: A redox-neutral synthesis has been developed using a
bis(pentamethylcyclopentadienyl)iridium dichloride dimer catalyst with malonic acid as an
additive.[1] This approach achieves exceptional yields of 92% to 95% under mild, room-

temperature conditions.[1]

o Green Chemistry Approach: A solvent-free protocol utilizing one percent vanadyl sulfate as a
catalyst with stoichiometric amounts of acetic anhydride represents a significant

advancement in sustainable synthesis.[1]

General Synthesis Workflow for Catechol Diacetate

Reactants Reaction Conditions

Acetylating Agent Catalyst Solvent
(e.g., Acetic Anhydride) (Optional, e.g., Vanadyl Sulfate) (e.g., Dichloromethane or Solvent-Free)

7

Catechol

,

Acetylation Reaction

Workup & Purification
(Quenching, Extraction, Distillation)

Catechol Diacetate

Click to download full resolution via product page

Caption: General workflow for the synthesis of catechol diacetate.
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Key Chemical Reactions

Catechol diacetate's utility stems from its specific reactivity, primarily the ability to revert to
catechol or undergo further transformations.

» Hydrolysis: This is the most fundamental reaction, where the ester bonds are cleaved to yield
catechol and acetic acid.[2] This transformation is readily achieved under either acidic or
basic conditions, making catechol diacetate an excellent protecting group for the more
sensitive catechol.[1][2]

o Oxidation: While more stable than catechol, the diacetate can be oxidized. Upon hydrolysis
to catechol, the product is readily susceptible to oxidation, forming o-benzoquinone and
other products.[1][2] This redox chemistry is central to its biological interactions.[2]

o Condensation: Catechol diacetate can participate in condensation reactions to form larger
molecules and heterocyclic structures.[1]

o Transesterification: The acetate groups can be exchanged with other alcohol moieties in the
presence of a suitable catalyst, allowing for the synthesis of different catechol esters.[1][2]

Hydrolysis of Catechol Diacetate

Catechol Diacetate

(C10H1004)
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Caption: Reversible hydrolysis of catechol diacetate to catechol.

Applications in Research and Drug Development

The unique properties of catechol diacetate make it valuable in several scientific and
industrial fields.

» Protecting Group in Organic Synthesis: The primary role of the diacetate is to mask the
reactive hydroxyl groups of catechol.[2] This allows chemists to perform reactions on other
parts of a molecule without interference from the catechol moiety, with the protecting groups
being easily removed via hydrolysis when desired.[2]

o Chemical Intermediate: It serves as a precursor in the multi-step synthesis of more complex
molecules, including pharmaceuticals, dyes, and agrochemicals.[1][2] Catechol itself is a
versatile pharmacophore found in drugs like Levodopa, and catechol diacetate provides a
stable starting point for their synthesis.[5][6]

» Materials Science: The catechol moiety is known for its strong adhesive properties, inspired
by mussel proteins.[2] Using the protected diacetate form allows for the creation of advanced
catechol-containing polymers for applications such as bio-adhesives, self-healing materials,
and functional coatings.[1][2]

e Biochemical Research: It is used as a model compound to investigate the reactivity and
biological interactions of catechols and their derivatives, such as the formation of protein
adducts through oxidative mechanisms.[1][2]
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Logical Relationships of Catechol Diacetate Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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